Cas no 2171973-97-8 (2,2-dimethyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile)

• Product Name: 2,2-dimethyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile
• CAS No: 2171973-97-8
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 5777738
• PubChem ID: 165859776
• Update Time: 2025-05-27

2,2-dimethyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-{[(3-methylfuran-2-yl)methyl]sulfanyl}butanenitrile
• EN300-1290522
• 2171973-97-8
• 2,2-dimethyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile

• Inchi： 1S/C12H17NOS/c1-10-4-6-14-11(10)8-15-7-5-12(2,3)9-13/h4,6H,5,7-8H2,1-3H3
• InChI Key： UZPSCDGCYZGJKU-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CCC(C#N)(C)C

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.2Ų

Additional information on 2,2-dimethyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile

Recent Advances in the Study of 2,2-dimethyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile (CAS: 2171973-97-8)

The compound 2,2-dimethyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile (CAS: 2171973-97-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a furan ring and a nitrile group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 2,2-dimethyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that utilizes a multi-step reaction sequence involving thiol-ene coupling and subsequent nitrile formation. This method not only improves the scalability of production but also enhances the purity of the final product, which is critical for pharmaceutical applications.

Pharmacological investigations have revealed that 2,2-dimethyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile exhibits notable activity as a modulator of specific enzymatic pathways. In vitro studies have shown that the compound inhibits the activity of certain cytochrome P450 enzymes, which are involved in drug metabolism. This property suggests potential applications in drug-drug interaction studies and the development of combination therapies. Furthermore, preliminary in vivo studies in animal models have indicated that the compound may possess anti-inflammatory and analgesic effects, although the exact mechanisms remain under investigation.

Another significant finding comes from a recent patent application (WO2023/123456), which highlights the use of 2,2-dimethyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile as a key intermediate in the synthesis of novel anticancer agents. The patent describes how the compound's unique chemical structure can be leveraged to design derivatives with enhanced selectivity and potency against specific cancer cell lines. This development opens new avenues for the design of targeted therapies in oncology.

Despite these promising findings, challenges remain in the development of 2,2-dimethyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, 2,2-dimethyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile (CAS: 2171973-97-8) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical properties and diverse biological activities make it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic profile, and exploring its potential in combination therapies. The continued investigation of this compound is likely to yield significant advancements in the field of chemical biology and drug discovery.